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Compound of Interest

Compound Name: Polyglycerin-6

Cat. No.: B012677

Polyglycerin-6 is a versatile and widely used ingredient in research and development. While it
is generally not classified as a hazardous material, proper handling and disposal are essential
to maintain a safe laboratory environment and ensure regulatory compliance. This guide
provides detailed procedures for the safe disposal of Polyglycerin-6.

Safety and Handling Profile

Below is a summary of the key safety and handling information for Polyglycerin-6, compiled
from various safety data sheets.
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Parameter

Information

Source

GHS Hazard Classification

Not classified as hazardous

[1](21[3]

Primary Hazards

May cause mild skin and eye

irritation.

[4]

Personal Protective Equipment
(PPE)

Chemical-resistant gloves,
safety goggles, long-sleeved

clothing.

[4]115]

Environmental Fate

Readily biodegradable with low
potential for bioaccumulation

or soil sorption.

[4]

Incompatibilities

Strong oxidizing agents and

strong acids.

[4]

Step-by-Step Disposal Protocol

The proper disposal of Polyglycerin-6 and its containers must always be in accordance with

local, state, and federal regulations.[1][4][6]

1. Unused Product Disposal:

e Recycling/Reuse: The most recommended method for unused, uncontaminated

Polyglycerin-6 is to reuse or recycle it.[4]

o Waste Disposal: If recycling is not possible, the product should be disposed of through a

licensed waste disposal contractor.[6] Do not discharge into drains or surface waters.[1][5]

2. Spill Cleanup and Disposal:

o Containment: In the event of a spill, prevent further leakage if it is safe to do so.[5]

¢ Cleanup: Absorb the spill with a non-combustible, inert material such as sand, earth, or

vermiculite.[1][6]
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o Collection: Collect the absorbed material and place it into a suitable, labeled container for
disposal.[1][5]

» Decontamination: Wash the spill site with soap and water after the material has been
completely removed.[1]

3. Contaminated Packaging Disposal:

» Decontamination: Whenever possible, containers should be triple-rinsed (or the equivalent).
[5] The rinse water should be collected and disposed of in accordance with local regulations.

[4]

» Disposal: After decontamination, the packaging can be offered for recycling or reconditioning.
[5] Alternatively, it may be punctured to prevent reuse and disposed of in a sanitary landfill, if
permitted by local ordinances.[5]

Disposal Decision Workflow

The following diagram outlines the decision-making process for the proper disposal of
Polyglycerin-6 waste.
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Start: Polyglycerin-6 Waste
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Caption: Disposal workflow for Polyglycerin-6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Proper Disposal of Polyglycerin-6: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b012677#polyglycerin-6-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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